Cas no 93796-59-9 (3-Bromo-5-methyl-4-nitro-phenol)

• Product Name: 3-Bromo-5-methyl-4-nitro-phenol
• CAS No: 93796-59-9
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 3162604
• PubChem ID: 86107751
• Update Time: 2025-10-30

3-Bromo-5-methyl-4-nitro-phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-4-nitro-phenol
• 93796-59-9
• EN300-19370001

• Inchi： 1S/C7H6BrNO3/c1-4-2-5(10)3-6(8)7(4)9(11)12/h2-3,10H,1H3
• InChI Key： DUMFMUBYZZUHTG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 230.95311Da
• Monoisotopic Mass: 230.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-Bromo-5-methyl-4-nitro-phenol

Comprehensive Analysis of 3-Bromo-5-methyl-4-nitro-phenol (CAS No. 93796-59-9): Properties, Applications, and Industry Trends

3-Bromo-5-methyl-4-nitro-phenol (CAS No. 93796-59-9) is a specialized organic compound gaining attention in pharmaceutical intermediates, agrochemical research, and material science. With the rising demand for nitrophenol derivatives in synthetic chemistry, this compound's unique bromomethyl-nitro substitution pattern offers distinct reactivity advantages. Its molecular structure, featuring a phenolic hydroxyl group combined with electron-withdrawing nitro and bromo substituents, makes it valuable for designing complex molecules.

Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry. Researchers are exploring its potential as a precursor for biodegradable polymers, aligning with the global push toward sustainable materials. The compound’s CAS No. 93796-59-9 frequently appears in patent filings related to antimicrobial coatings, reflecting industry interest in novel disinfectants post-pandemic.

From an analytical perspective, 3-Bromo-5-methyl-4-nitro-phenol exhibits characteristic UV-Vis absorption peaks at 320–350 nm, useful for HPLC method development. Laboratories optimizing chromatographic separation techniques often reference this compound due to its moderate polarity and stability under acidic conditions. Its melting point (128–131°C) and solubility profile (soluble in DMSO, acetone) are critical data points for formulation scientists.

Emerging applications include its use in organic photovoltaics, where its nitro-aromatic moiety enhances electron transport properties. This connects to the booming renewable energy sector, where users frequently search for "nitrophenol solar cell additives" or "halogenated phenol conductivity." Such interdisciplinary relevance underscores why 93796-59-9 is trending in scientific databases.

Quality control protocols for 3-Bromo-5-methyl-4-nitro-phenol emphasize GC-MS purity verification (>98%) and moisture-sensitive storage. Suppliers catering to the fine chemical market increasingly provide technical bulletins detailing batch-to-batch consistency, addressing end-user concerns about reproducibility in multi-step syntheses.

Environmental fate studies reveal that nitro-aromatic compounds like this degrade via microbial denitrification pathways, a key consideration for industries complying with EPA regulations. This aligns with search trends around "eco-friendly nitro compound disposal" and "biodegradable phenol derivatives," reflecting heightened environmental awareness.

In summary, CAS No. 93796-59-9 represents a versatile building block bridging academic research and industrial innovation. Its intersection with green chemistry, renewable energy, and advanced material design ensures continued relevance in scientific and commercial spheres.